Cas no 65134-74-9 (3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid)

• Product Name: 3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid
• CAS No: 65134-74-9
• MF: C₈H₁₄O₄S₂
• MW: 238.324360370636
• CID: 1078325
• PubChem ID: 2245998
• Update Time: 2025-10-19

3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Imp. N (EP): 3,3'-Disulfanediylbis[(2S)-2-methylpropanoic] Acid
• (2S)-3-[[(2S)-2-carboxypropyl]disulfanyl]-2-methylpropanoic acid
• SCHEMBL11193240
• CS-0166040
• Captopril impurity N [EP]
• Propanoic acid, 3,3'-dithiobis(2-methyl-, (S-(R*,R*))-
• KYY7I2KQL2
• Q27282511
• (2S,2'S)-3,3'-disulfanediylbis(2-methylpropanoic acid)? (Captopril Impurity pound(c)
• 3,?3'-?Disulfanediylbis[(2S?)?-?2-?methylpropanoic] Acid
• 3,3'-Disulfanediylbis[(2S)-2-methylpropanoic] Acid
• (2S,2'S)-3,3'-Disulfanediylbis(2-methylpropanoic acid)
• 65134-74-9
• UNII-KYY7I2KQL2
• 3,3'-Disulfanediylbis[(2S)-2-methylpropanoic] Acid; Captopril Imp. N (EP); Captopril Impurity N
• DTXSID80215453
• CAPTOPRIL IMPURITY N [EP IMPURITY]
• [S-(R*,R*)]-3,3'-Dithiobis[2-methylpropanoic acid]
• 3,3'-Disulfanediylbis((2S)-2-methylpropanoic) acid
• 3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid

• Inchi： 1S/C8H14O4S2/c1-5(7(9)10)3-13-14-4-6(2)8(11)12/h5-6H,3-4H2,1-2H3,(H,9,10)(H,11,12)/t5-,6-/m1/s1
• InChI Key： AQLWLHRHIFTILV-PHDIDXHHSA-N
• SMILES： S(C[C@H](C(=O)O)C)SC[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 238.03335127g/mol
• Monoisotopic Mass: 238.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (15 g/l) (25 º C),

Additional information on 3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid

3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid (CAS No. 65134-74-9): A Comprehensive Overview

The compound 3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid (CAS No. 65134-74-9) is a unique sulfur-containing organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its disulfide linkage, which connects two molecules of (2S)-2-methylpropanoic acid, also known as R-(+)-lactic acid. The presence of the disulfide bond introduces interesting properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of disulfanediylbis compounds in the development of novel materials and therapeutic agents. For instance, researchers have explored the use of 3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid in the synthesis of biodegradable polymers. These polymers exhibit excellent mechanical properties and biocompatibility, making them ideal candidates for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In addition to its material science applications, this compound has shown promise in the field of catalysis. The sulfur atoms in the disulfide bond can act as Lewis acids, facilitating various organic transformations. Recent advancements in asymmetric catalysis have leveraged the chirality of the (2S)-configuration in this compound to achieve high enantioselectivity in reactions. This has opened new avenues for the synthesis of complex chiral molecules with high optical purity.

The synthesis of 3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid involves a multi-step process that typically starts with the oxidation of a suitable mercaptan derivative. The reaction conditions, including temperature and pH, play a critical role in determining the yield and stereochemistry of the product. Researchers have optimized these parameters to achieve high yields while maintaining the integrity of the chiral centers.

One of the most exciting developments involving this compound is its application in green chemistry. By utilizing renewable feedstocks and environmentally friendly reaction conditions, chemists have demonstrated that disulfanediylbis compounds can be produced sustainably. This aligns with global efforts to reduce carbon footprints and promote circular economy principles in the chemical industry.

Furthermore, 3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid has been investigated for its potential as a building block in medicinal chemistry. Its ability to form stable covalent bonds with other functional groups makes it a versatile molecule for drug design. Recent studies have focused on its role in developing new antibiotics and anticancer agents, where its unique structure could impart enhanced bioavailability and efficacy.

The stability and reactivity of this compound under various conditions have also been extensively studied. For example, thermal analysis has revealed that disulfanediylbis compounds exhibit good thermal stability up to moderate temperatures, making them suitable for processes that require heat treatment. However, under oxidative conditions, these compounds can undergo cleavage reactions, releasing individual thiol groups that can participate in further reactions.

In conclusion, 3,3'-Disulfanediylbis(2S)-2-methylpropanoic Acid (CAS No. 65134-74-9) is a versatile compound with a wide range of applications across multiple disciplines. From materials science to pharmaceuticals and catalysis, this molecule continues to be a focal point for innovative research. As advancements in synthetic methodologies and characterization techniques unfold, we can expect even more groundbreaking applications for this fascinating compound.